Cas no 898648-47-0 (5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 898648-47-0
• MF: C₁₄H₁₄ClN₃O₃S
• MW: 339.797260761261
• CID: 5424986
• Update Time: 2025-08-05

5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2,5-dimethoxyphenyl)-2-methylsulfanylpyrimidine-4-carboxamide
• 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C14H14ClN3O3S/c1-20-8-4-5-11(21-2)10(6-8)17-13(19)12-9(15)7-16-14(18-12)22-3/h4-7H,1-3H3,(H,17,19)
• InChI Key： WFAHLBMGWVEDHO-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=CC(OC)=CC=C2OC)=O)=N1

Additional information on 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

5-Chloro-N-(2,5-Dimethoxyphenyl)-2-(Methylsulfanyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898648-47-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its potential applications.

Structural Features and Synthesis

The molecular structure of 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide is characterized by a pyrimidine ring system with multiple substituents. The pyrimidine core serves as a versatile scaffold for various functional groups, including a chlorine atom at position 5, methoxy groups at positions 2 and 5 of the phenyl ring, a methylsulfanyl group at position 2 of the pyrimidine ring, and a carboxamide group at position 4. This combination of substituents imparts unique electronic and steric properties to the molecule.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have explored novel routes using microwave-assisted synthesis and catalytic methods to enhance yield and purity. These advancements have made the compound more accessible for further research and development.

Biological Activity and Applications

One of the most promising aspects of 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide is its biological activity. Preclinical studies have demonstrated its potential as an anti-inflammatory agent. The compound has shown inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential for treating inflammatory diseases like arthritis and asthma.

In addition to its anti-inflammatory properties, the compound has also been investigated for its antifungal activity. Studies have revealed that it exhibits potent activity against pathogenic fungi, including *Candida albicans* and *Aspergillus niger*. This makes it a candidate for developing new antifungal agents to combat drug-resistant fungal infections.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial. Recent research has focused on assessing the environmental fate of 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This is a positive attribute for its potential use in agrochemicals or pharmaceuticals.

Safety assessments have also been conducted to evaluate the compound's toxicity profile. Acute toxicity studies in rodents have shown low toxicity at therapeutic doses, suggesting a favorable safety margin. However, further long-term studies are required to fully understand its safety profile.

Future Directions

The future of 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide lies in exploring its full potential across various applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to explore its potential in other therapeutic areas, such as oncology and neurodegenerative diseases.

The development of green chemistry strategies for synthesizing this compound is another area of active research. By adopting sustainable practices, researchers aim to reduce the environmental footprint associated with its production.

In conclusion, 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898648-47-0) represents a promising molecule with diverse applications in medicine and agriculture. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable asset in the development of novel therapeutics and agrochemicals.